Cas no 2902-65-0 (2-Iodoisophthalic acid)

2-Iodoisophthalic acid Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 2-iodo-
• 2-Iodoisophthalic Acid
• 2-iodobenzene-1,3-dicarboxylic acid
• 1,3-Benzenedicarboxylicacid,2-iodo
• 2-Iodisophthalic acid
• 2-iodo-1,3-benzenedicarboxylic acid
• 2-iodoyl-1,3-benzenedicarboxylic acid
• o-iodoisophthalic acid
• 1,3-Benzenedicarboxylic acid, iodo-
• NSC266280
• 2-IodoisophthalicAcid
• PBIDRTDEJPAXHY-UHFFFAOYSA-N
• FCH1330481
• I0883
• MFCD00156976
• I11440
• FT-0756777
• Isophthalic acid, 2-iodo-
• DTXSID70313119
• AKOS025402720
• NSC-266280
• SCHEMBL2443197
• 1,3-Benzenedicarboxylic acid, 2-iodo-
• 2-Iodoisophthalic acid, 90.0-110.0 wt. % (T)
• 2-iodo-Isophthalic acid
• CS-0008234
• CAA90265
• 2902-65-0
• AS-63192
• 2-Iodo-1,3-benzenedicarboxylic acid
• XK9A4W6PD8
• DB-082676
• +Expand

• MDL： MFCD00156976
• InChIKey： PBIDRTDEJPAXHY-UHFFFAOYSA-N
• Inchi： 1S/C8H5IO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• SMILES： IC1C(C(=O)O[H])=C([H])C([H])=C([H])C=1C(=O)O[H]

Computed Properties

• Exact Mass: 291.92300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 291.923
• Heavy Atom Count: 13
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.68760
• PSA: 74.60000
• Refractive Index: 1.704
• Boiling Point: 431.4±40.0 °C at 760 mmHg
• Melting Point: 243.0 to 246.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 214.7±27.3 °C
• Color/Form: No data available
• Density: 2.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters